Cas no 62224-23-1 (2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester)

2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester structure
62224-23-1 structure
Product Name:2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester
CAS No:62224-23-1
MF:C9H10Br2O2S
MW:342.047500133514
CID:453695
PubChem ID:71388612
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester
    • tert-butyl 3,5-dibromothiophene-2-carboxylate
    • DTXSID50810671
    • 62224-23-1
    • Inchi: 1S/C9H10Br2O2S/c1-9(2,3)13-8(12)7-5(10)4-6(11)14-7/h4H,1-3H3
    • InChI Key: VFJZKSVRUITVEV-UHFFFAOYSA-N
    • SMILES: BrC1C=C(SC=1C(=O)OC(C)(C)C)Br

Computed Properties

  • Exact Mass: 339.8768
  • Monoisotopic Mass: 339.87683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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